Cas no 89768-06-9 (2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester)
89768-06-9 structure
Product Name:2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester
CAS No:89768-06-9
MF:C15H23NO6
MW:313.34622502327
CID:589665
PubChem ID:13258846
Update Time:2025-04-19
2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester
- triethyl 3-azabicyclo[2.2.1]heptane-2,2,3-tricarboxylate
- Triethyl 2-azabicyclo[2.2.1]heptane-2,3,3-tricarboxylate
- DTXSID50532568
- 89768-06-9
-
- Inchi: 1S/C15H23NO6/c1-4-20-12(17)15(13(18)21-5-2)10-7-8-11(9-10)16(15)14(19)22-6-3/h10-11H,4-9H2,1-3H3
- InChI Key: DRWFHGKWFVQYBZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C(=O)OCC)C2CCC(C2)N1C(=O)OCC)=O
Computed Properties
- Exact Mass: 313.15253745g/mol
- Monoisotopic Mass: 313.15253745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 82.1Ų
2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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